N-(1-isopropyl-1H-indol-4-yl)-2-pyridinecarboxamide

Specification

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: N-(1-propan-2-ylindol-4-yl)pyridine-2-carboxamide
• Standard InChI: InChI=1S/C17H17N3O/c1-12(2)20-11-9-13-14(7-5-8-16(13)20)19-17(21)15-6-3-4-10-18-15/h3-12H,1-2H3,(H,19,21)
• Standard InChI Key: IUUDAXDAFJNJRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC=C21)NC(=O)C3=CC=CC=N3

Introduction

3. Synthesis

The synthesis of N-(1-isopropyl-1H-indol-4-yl)-2-pyridinecarboxamide typically involves:

• Preparation of the Indole Intermediate: Functionalization of indole at the 1-position with an isopropyl group.

• Amide Bond Formation: Coupling of the indole intermediate with 2-pyridinecarboxylic acid or its derivatives using standard amide coupling reagents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

4. Biological Activity and Applications

Although specific biological data for this compound is limited, the structural features suggest potential roles in medicinal chemistry:

• Pharmacophore Characteristics:

  • The indole moiety is a common scaffold in bioactive molecules, often associated with receptor binding and enzyme inhibition.

  • The pyridinecarboxamide group may enhance solubility and binding affinity through hydrogen bonding.

• Potential Applications:

  • Drug Discovery: The compound could serve as a lead molecule for designing inhibitors targeting enzymes or receptors that interact with indole or pyridine derivatives.

  • Anti-inflammatory Agents: Structural analogs of this compound have shown activity in modulating inflammatory pathways, such as cyclooxygenase inhibition.

  • Anticancer Research: Indole derivatives are frequently explored for their cytotoxic effects against tumor cells.

5. Computational Predictions

Using computational tools like SwissADME or molecular docking studies:

• Drug-Like Properties: The compound likely adheres to Lipinski's rule of five, indicating good oral bioavailability.

• Molecular Docking Insights: The amide and pyridine groups may form strong interactions with protein targets through hydrogen bonds and π-stacking.

6. Comparative Analysis

To better understand the significance of this compound, it can be compared with structurally similar molecules:

Compound	Structural Similarity	Applications
N-Isopropylindole derivatives	Shares indole core	Anti-inflammatory, anticancer
Pyridinecarboxamides	Contains pyridine-amide group	Enzyme inhibitors
N-[[(2S)-Isopropylpyrrolidin-2-yl]methyl]-...	Similar pharmacophore	Neuroprotective agents